Cas no 877817-03-3 (4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide
• CAS No: 877817-03-3
• MF: C₁₆H₁₄ClNO₅S₃
• MW: 431.934059619904
• CID: 6318903
• PubChem ID: 16032940
• Update Time: 2025-05-26

4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide
• AKOS021725667
• SR-01000023047-1
• 4-chloro-N-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]benzenesulfonamide
• HMS1906L13
• 4-chloro-N-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]benzenesulfonamide
• AKOS002070651
• SR-01000023047
• F2569-0790
• 877817-03-3
• NCGC00137362-01
• CHEMBL1373788
• 4-chloro-N-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]benzene-1-sulfonamide
• G857-1570
• 4-chloro-N-(2-(furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)benzenesulfonamide

• Inchi： 1S/C16H14ClNO5S3/c17-12-5-7-13(8-6-12)26(21,22)18-11-15(14-3-1-9-23-14)25(19,20)16-4-2-10-24-16/h1-10,15,18H,11H2
• InChI Key： HJTXOJROPGBZFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC(C1=CC=CO1)S(C1=CC=CS1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 430.9722638g/mol
• Monoisotopic Mass: 430.9722638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Additional information on 4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide

4-Chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide (CAS No 877817-03-3)

The compound 4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide, identified by the CAS registry number 877817-03-3, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzene ring substituted with a chlorine atom at the para position, a sulfonamide group, and a side chain containing both furan and thiophene moieties. The presence of these heterocyclic groups imparts unique electronic and steric properties to the molecule, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The furan and thiophene groups within the structure are known for their aromaticity and ability to participate in various non-covalent interactions, such as π-π stacking and hydrogen bonding. These interactions are crucial in determining the compound's solubility, stability, and bioavailability, which are key factors in pharmaceutical applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and sulfonation. Researchers have explored various methodologies to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. The use of microwave-assisted synthesis and catalytic systems has shown promise in enhancing reaction efficiency.

In terms of applications, this compound has been investigated for its potential as a building block in medicinal chemistry. Its structure allows for functionalization at multiple sites, enabling the creation of derivatives with tailored biological activities. For instance, modifications to the sulfonamide group can influence its ability to act as an inhibitor or agonist in specific biological pathways. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory responses.

The electronic properties of this compound make it an attractive candidate for use in organic electronics. The conjugated system formed by the benzene ring, furan, and thiophene groups facilitates charge transport, which is essential for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have reported improved device performance when incorporating this compound into polymer blends due to its ability to enhance charge carrier mobility.

From an environmental perspective, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage of the sulfonamide group, leading to the formation of less complex intermediates. These findings are significant for developing strategies to mitigate potential environmental risks associated with its use.

In conclusion, the compound 4-chloro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide (CAS No 877817-03-3) represents a fascinating example of how structural complexity can lead to versatile functional properties. Its applications span across pharmaceuticals, materials science, and environmental chemistry, making it a focal point for ongoing research efforts. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is expected to unlock new possibilities in both academic and industrial settings.